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Compound of Interest

Compound Name: Ethyl caprate

Cat. No.: B1671640

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of Ethyl caprate in a laboratory setting. The following information is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Chemical and Physical Properties

Ethyl caprate is a colorless liquid with a fruity odor.[1] Its key physical and chemical properties
are summarized below for quick reference.
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Property Value

Synonyms Ethyl decanoate, Decanoic acid, ethyl ester

CAS Number 110-38-3

Molecular Formula C12H2402

Melting Point -20°C[1][2]

Boiling Point 243-245°C[1][2]

Flash Point 93°C - 102°C (closed cup)[1][2]

Relative Density 0.862 - 0.868 g/cms3 at 25°C[1][2]

Solubility I-nsolublle in water; soluble in alcohol and most
fixed oils.[1][2]

Vapor Density 6.92 (Air = 1.0)[1][2]

Hazard Identification and Personal Protective Equipment
(PPE)

Ethyl caprate is classified as a skin and eye irritant.[3] Prolonged exposure may lead to
respiratory irritation and dermatitis.[3] Adherence to proper PPE protocols is mandatory to
minimize exposure risks.
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Required Personal Protective Equipment

Operation
(PPE)

- Nitrile gloves- Safety glasses with side shields
Routine Handling & Transfer (conforming to EN 166 or NIOSH standards)[1]-
Laboratory coat

- Nitrile gloves- Safety goggles or face shield[4]
Weighing & Aliquoting [5]- Laboratory coat- Work in a well-ventilated

area or chemical fume hood.

- Chemical-resistant gloves (Nitrile)- Safety

goggles or face shield- Impervious clothing or
Spill Cleanup chemical-resistant suit[4]- Respiratory protection

may be required depending on the spill size and

ventilation.[4]

- Self-contained breathing apparatus (SCBA)[4]
Firefighting [6]- Flame retardant coat and full protective

gear[6]

Operational and Disposal Plans

The following procedural guidance outlines the lifecycle of Ethyl caprate within a laboratory
setting, from receipt to disposal.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage Location: Store in a cool, dry, and well-ventilated place away from heat, open
flames, and ignition sources.[4][7]

o Container Integrity: Keep the container tightly closed when not in use. Containers that have
been opened must be carefully resealed and kept upright to prevent leakage.[1]

e Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and
strong bases.[3]
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Safe Handling and Use

o Ventilation: Handle Ethyl caprate in a well-ventilated area. For procedures that may
generate aerosols or vapors, use a chemical fume hood.

o Hygiene Practices: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or
mist.[4] Wash hands thoroughly after handling, before breaks, and at the end of the workday.

[1][4]

» Electrostatic Discharge: Take precautionary measures against static discharges. All
equipment used when handling the product must be grounded.[7]

o Clothing: Remove any contaminated clothing and wash it before reuse.[1]

Emergency Procedures

In the event of exposure or a spill, follow these immediate steps. Always show the Safety Data
Sheet (SDS) to attending medical personnel.[1][2]
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Emergency Type

Immediate Action Plan

Skin Contact

1. Immediately remove contaminated clothing.
[1]2. Wash the affected area with soap and
plenty of water.[2]3. Consult a physician if

irritation persists.[1][2]

Eye Contact

1. Rinse thoroughly with plenty of water for at
least 15 minutes, holding the eyelids open.[1]

[4]2. Consult a physician as a precaution.[1][4]

Inhalation

1. Move the person to fresh air.[2]2. If breathing
is difficult or stops, provide artificial respiration.
[2]3. Consult a physician.[1][2]

Ingestion

1. DO NOT induce vomiting.[1][4]2. Rinse the
mouth thoroughly with water.[1][2]3. Never give
anything by mouth to an unconscious person.[1]

[2]4. Consult a physician immediately.[1][2]

Small Spill

1. Ensure adequate ventilation and wear
appropriate PPE.2. Absorb the spill with an inert,
non-combustible material such as dry sand,
earth, or vermiculite.[7]3. Collect the absorbed
material and place it into a suitable, closed

container for disposal.[1][2]

Large Spill

1. Evacuate the area and eliminate all ignition
sources.[4]2. Prevent the spill from entering
drains or waterways.[1][4][7]3. Dike the spilled
material if possible.[7]4. Contain and collect the
spillage using non-sparking tools and place it in

a designated container for disposal.[4]

Disposal Plan

All waste materials must be disposed of in accordance with local, regional, and national

regulations.[3] Do not allow the product to enter drains or the environment.[3][7]
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» Waste Ethyl Caprate: Collect surplus and non-recyclable solutions in a suitable, labeled,
and closed container. Offer the waste to a licensed disposal company.[4]

» Contaminated Materials: Absorbent materials, contaminated gloves, and other disposable
PPE should be placed in a sealed container and disposed of as hazardous waste.[2]

« Empty Containers: Handle uncleaned containers as you would the product itself. Do not
reuse empty containers.

Workflow for Handling Ethyl Caprate

The following diagram illustrates the logical workflow for the safe handling and disposal of
Ethyl caprate, including key decision points and safety protocols.
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Caption: Workflow for the safe handling of Ethyl caprate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Ethyl
Caprate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671640#personal-protective-equipment-for-
handling-ethyl-caprate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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